Cas no 544704-61-2 (2-Benzothiazolehexanoic acid, methyl ester)
544704-61-2 structure
Product Name:2-Benzothiazolehexanoic acid, methyl ester
CAS No:544704-61-2
MF:C14H17NO2S
MW:263.35528254509
CID:1589165
Update Time:2024-08-29
2-Benzothiazolehexanoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Benzothiazolehexanoic acid, methyl ester
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- Inchi: 1S/C14H17NO2S/c1-17-14(16)10-4-2-3-9-13-15-11-7-5-6-8-12(11)18-13/h5-8H,2-4,9-10H2,1H3
- InChI Key: UFVQCWURRUPZHL-UHFFFAOYSA-N
- SMILES: S1C2=CC=CC=C2N=C1CCCCCC(OC)=O
Computed Properties
- Exact Mass: 263.09811
Experimental Properties
- Density: 1.170±0.06 g/cm3(Predicted)
- Boiling Point: 368.9±25.0 °C(Predicted)
- PSA: 39.19
- pka: 1.52±0.10(Predicted)
2-Benzothiazolehexanoic acid, methyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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